Cas no 1177093-20-7 (4-(4-(Benzyloxy)benzyl)piperidine hydrochloride)

• Product Name: 4-(4-(Benzyloxy)benzyl)piperidine hydrochloride
• CAS No: 1177093-20-7
• MF: C₁₉H₂₄ClNO
• MW: 317.852964401245
• MDL: MFCD09864990
• CID: 1074966
• PubChem ID: 46172866
• Update Time: 2025-05-25

4-(4-(Benzyloxy)benzyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-(Benzyloxy)benzyl)piperidine hydrochloride
• 9985AC
• AKOS027307856
• 1177093-20-7
• 4-[(4-phenylmethoxyphenyl)methyl]piperidine;hydrochloride
• D93154
• 4-{[4-(BENZYLOXY)PHENYL]METHYL}PIPERIDINE HYDROCHLORIDE
• CS-0324866
• 4-(4-(Benzyloxy)benzyl)piperidinehydrochloride
• AS-67244
• BCP31855

• MDL： MFCD09864990
• Inchi： 1S/C19H23NO.ClH/c1-2-4-18(5-3-1)15-21-19-8-6-16(7-9-19)14-17-10-12-20-13-11-17;/h1-9,17,20H,10-15H2;1H
• InChI Key： WWIFNOHNFYVBSD-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C1C=CC(=CC=1)CC1CCNCC1

Computed Properties

• Exact Mass: 317.155
• Monoisotopic Mass: 317.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-(4-(Benzyloxy)benzyl)piperidine hydrochloride

Comprehensive Overview of 4-(4-(Benzyloxy)benzyl)piperidine hydrochloride (CAS No. 1177093-20-7)

4-(4-(Benzyloxy)benzyl)piperidine hydrochloride (CAS No. 1177093-20-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique piperidine backbone and benzyloxybenzyl functional group, is widely utilized in drug discovery and development. Researchers are particularly interested in its potential applications as a building block for bioactive molecules, owing to its structural versatility and compatibility with various synthetic pathways.

In recent years, the demand for 4-(4-(Benzyloxy)benzyl)piperidine hydrochloride has surged due to its relevance in designing CNS-targeting drugs. With the growing focus on neurological disorders such as Alzheimer's and Parkinson's disease, this compound's role in modulating neurotransmitter receptors has become a hot topic. Its hydrochloride salt form enhances solubility, making it ideal for formulation studies. Additionally, its benzyl-protected phenol group offers stability during synthetic processes, a feature highly valued in medicinal chemistry.

The synthesis of 4-(4-(Benzyloxy)benzyl)piperidine hydrochloride involves multi-step organic reactions, including alkylation and reductive amination. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's industrial significance. Its CAS No. 1177093-20-7 serves as a critical identifier for regulatory and safety documentation, ensuring precise communication among researchers and manufacturers. The compound's molecular weight and purity are also key parameters for quality control in large-scale production.

From an SEO perspective, queries like "piperidine derivatives in drug discovery" or "benzyloxybenzyl group applications" highlight user interest in this compound's functional attributes. Another trending search topic is "improving solubility of amine compounds," where the hydrochloride salt form of this molecule serves as a prime example. These keywords align with the compound's scientific and commercial relevance, making it a focal point for content optimization in chemical databases.

Beyond pharmaceuticals, 4-(4-(Benzyloxy)benzyl)piperidine hydrochloride is explored in material science for designing ligands in catalysis. Its aromatic and aliphatic hybrid structure contributes to tunable electronic properties, a feature leveraged in developing metal-organic frameworks (MOFs). Such interdisciplinary applications underscore its versatility, addressing broader market needs beyond traditional chemistry sectors.

In conclusion, 4-(4-(Benzyloxy)benzyl)piperidine hydrochloride (CAS No. 1177093-20-7) represents a critical asset in modern synthetic chemistry. Its dual utility in drug development and advanced materials, combined with its search-friendly keyword profile, positions it as a compound of enduring scientific and industrial value. Future research will likely uncover additional applications, further solidifying its role in innovation-driven industries.